3-(Pyridin-4-yl)-5-(trifluoromethyl)benzaldehyde

• Molecular Formula: C13H8F3NO
• Molecular Weight: 251.20 g/mol
• IUPAC Name: 3-pyridin-4-yl-5-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C13H8F3NO/c14-13(15,16)12-6-9(8-18)5-11(7-12)10-1-3-17-4-2-10/h1-8H
• InChI Key: RWSWGTYVTFTIOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=CC(=C2)C=O)C(F)(F)F

Description

3-(Pyridin-4-yl)-5-(trifluoromethyl)benzaldehyde is a useful research compound. Its molecular formula is C13H8F3NO and its molecular weight is 251.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-bromo-5-(trifluoromethyl)benzaldehyde (1.0 g, 3.95 mmol) in 1,4-dioxane (15 ml), pyridine-4-boronic acid) (583 mg, 4.74 mmol), sodium carbonate (2M aqueous solution) (1.67 gms in 7.9 ml water) and Pd(PPh3)4 450 mg, 0.39 mmol) was added and heated at 90° C. for 5 h. Then reaction mixture was diluted with ether, washed with water, brine and dried. Volatiles were removed under vacuum and the crude residue was column chromatographed (50% ethylacetate/50% hexanes) to yield 250 mg of 3-(pyridin-4-yl)-5-(trifluoromethyl)benzaldehyde.